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Compound of Interest

Compound Name: Epoxiconazole-d4

Cat. No.: B15580184

Essential Safety and Handling Guide for
Epoxiconazole-d4

This guide provides crucial safety and logistical information for the handling and disposal of
Epoxiconazole-d4 in a laboratory setting. Researchers, scientists, and drug development
professionals should adhere to these procedures to ensure personal safety and minimize
environmental impact.

Chemical Identifier:
o Name: Epoxiconazole-d4

e Synonyms: (x)-cis-Epoxiconazole-d4 (2-chlorophenyl-d4), 1-(((2S,3R)-3-(2-chlorophenyl-
3,4,5,6-d4)-2-(4-fluorophenyl)oxiran-2-yl)methyl)-1H-1,2,4-triazole

» Intended Use: For research use only. It is often used as an internal standard for the
guantification of cis-epoxiconazole by GC- or LC-MS.[1]

Hazard Identification and Classification

Epoxiconazole-d4 is classified as a hazardous substance. The primary health and
environmental hazards are summarized below.
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Hazard Class GHS Classification Hazard Statement

_ . H351: Suspected of causing
Health Hazards Carcinogenicity 2
cancer.[2][3]

H360: May damage fertility or

Reproductive toxicity 1B )
the unborn child.[4]

) ] ] H411: Toxic to aquatic life with
Environmental Hazards Aquatic Chronic 2 ]
long lasting effects.[2]

Signal Word: Danger[3]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory when handling
Epoxiconazole-d4 to minimize exposure.

Body Part Required PPE Material/Specification

Impermeable materials such

Hands Chemical-resistant gloves as PVC, nitrile, or neoprene
rubber.[2]
Body Protective clothing Long-sleeved lab coat.

Safety glasses with side

Eyes/Face Eye and face protection ) ]
shields or a face shield.[5]
Use an approved vapor
) ) ) respirator if ventilation is
Respiratory Respiratory protection

inadequate or when handling

larger quantities.[2][4]

Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of the compound and
ensuring a safe laboratory environment.
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Handling:

Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[2]

Avoid contact with skin and eyes.[3]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Use only in a well-ventilated area or outdoors.[2]

Wash hands thoroughly after handling.[3]

Storage:

Store in a cool, dry, and well-ventilated area.[2][5]

Keep the container tightly closed when not in use.[2][5]

Store locked up.[2][4]

Recommended storage temperature is 2—8 °C.[3]

Accidental Release and First Aid Measures
Immediate and appropriate response to spills and exposure is critical.

Spill Response:

o Evacuate: Evacuate all non-essential personnel from the affected area.[4]

o Ventilate: Ensure adequate ventilation.[4]

o Contain: Stop the leak if it is safe to do so. Absorb the spill with inert material such as sand,
earth, or vermiculite.[2][4]

o Collect: Collect the spilled material and place it into a suitable, labeled container for disposal.

[2]
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e Clean: Clean the spill area thoroughly.

e Prevent Environmental Contamination: Prevent spillage from entering drains or water

courses.[4]

First Aid:

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

breathing problems develop.[2][4]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and water.

Seek medical attention if symptoms occur.[2][4]

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing. Seek medical

attention if symptoms occur.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Give a glass of water. Never give
anything by mouth to an unconscious person.

Seek immediate medical attention.[4]

Disposal Plan

Dispose of Epoxiconazole-d4 and its containers in accordance with local, regional, and

national regulations. Avoid release to the environment.[4][5]

Waste Chemical Disposal:

o Contact a licensed professional waste disposal service to dispose of this material.

Container Disposal:

o Triple rinse the container with an appropriate solvent.[5][6]
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e Add the rinsate to the spray tank or a waste container for later disposal.[5]

» Puncture and dispose of the container in a sanitary landfill, or by other procedures approved
by state and local authorities.[6][7]

Workflow for Handling Epoxiconazole-d4
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Caption: Workflow for the safe handling of Epoxiconazole-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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